Cas no 1043330-64-8 (N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide)

• Product Name: N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide
• CAS No: 1043330-64-8
• MF: C₁₅H₁₂ClF₃N₂OS
• MW: 360.781791687012
• CID: 4569426
• Update Time: 2025-10-31

N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)benzamide
• Benzamide, N-[2-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]thio]ethyl]-
• N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide

• Inchi： 1S/C15H12ClF3N2OS/c16-12-8-11(15(17,18)19)9-21-14(12)23-7-6-20-13(22)10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,20,22)
• InChI Key： IJFGNLFAPAAVCH-UHFFFAOYSA-N
• SMILES： C(NCCSC1=NC=C(C(F)(F)F)C=C1Cl)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide

Introduction to N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide (CAS No. 1043330-64-8)

N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide, a compound with the CAS number 1043330-64-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl moiety, contribute to its unique chemical properties and biological activity.

The benzamide functional group in the molecular structure of N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide plays a crucial role in determining its interactions with biological targets. Benzamides are well-known for their ability to modulate various biological pathways, making them valuable scaffolds in drug discovery. The specific substitution pattern on the pyridine ring further enhances the compound's pharmacological profile, enabling it to exhibit selective binding to target proteins.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of trifluoromethyl groups into molecular structures often enhances metabolic stability and binding affinity. In the case of N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide, the trifluoromethyl group is strategically positioned to interact with hydrophobic pockets of biological targets, thereby improving the compound's efficacy.

The sulfanyl group attached to the pyridine ring in this compound is another key feature that contributes to its biological activity. Sulfanyl groups are known to participate in hydrogen bonding and hydrophobic interactions, which are critical for the binding of small molecules to their targets. This feature makes N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide a promising candidate for further development as a therapeutic agent.

Current research in pharmaceutical chemistry is increasingly focused on developing molecules that can modulate protein-protein interactions (PPIs). N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide has shown potential in this area due to its ability to interact with specific PPIs. These interactions are often difficult to achieve with traditional small-molecule drugs, but the unique structural features of this compound make it well-suited for this purpose.

The synthesis of N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and trifluoromethyl groups, as well as the sulfanyl group, necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.

In terms of biological activity, N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide has demonstrated promising results in preclinical studies. These studies have shown that the compound can modulate various biological pathways, including those involved in inflammation and cancer. The ability of this molecule to interact with multiple targets makes it a versatile tool for drug discovery and development.

The pharmacokinetic properties of N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide are also an important consideration in its development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for clinical use. Further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in humans.

Future directions in the study of N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide include exploring its potential as a lead compound for drug development. By modifying its structure and evaluating its biological activity, researchers can identify more potent and selective derivatives. Additionally, computational methods such as molecular docking and virtual screening can be used to identify new analogues with improved properties.

The impact of fluorinated aromatic compounds on medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms make them valuable tools for modulating molecular interactions. In the case of N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide, the presence of trifluoromethyl groups contributes significantly to its pharmacological activity. This highlights the importance of incorporating fluorine into drug candidates to enhance their therapeutic potential.

In conclusion, N-(2-{3-Chloro-5-(trifluoromethyl)pyridin-2-ylsulfanyl}ethyl)benzamide (CAS No. 1043330-64-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of chloro, trifluoromethyl, and sulfanyl groups, contribute to its biological activity and make it a valuable scaffold for drug discovery. Further research is needed to fully explore its therapeutic potential and optimize its pharmacokinetic properties.